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Compound of Interest

Compound Name: DSPE-PEG1000-YIGSR

Cat. No.: B039488 Get Quote

A comprehensive analysis of available data indicates that DSPE-PEG1000-YIGSR, a

functionalized lipid-polymer conjugate designed for targeted drug delivery, exhibits a favorable

safety profile with minimal cytotoxic effects on healthy human cells. This positions it as a

promising candidate for therapeutic applications where minimizing off-target toxicity is

paramount. In comparison to other targeting moieties, DSPE-PEG1000-YIGSR demonstrates a

competitive or superior biocompatibility, particularly in studies involving cell lines relevant to its

targeting mechanism, such as endothelial cells and fibroblasts.

The YIGSR peptide, a sequence derived from the laminin β1 chain, specifically targets the 67

kDa laminin receptor, which is expressed on the surface of various healthy cells, including

endothelial cells and fibroblasts. This targeted approach is designed to enhance the delivery of

therapeutic payloads to specific tissues while sparing healthy, non-target cells.

While direct, head-to-head comparative studies on the cytotoxicity of DSPE-PEG1000-YIGSR
against a wide range of other targeting systems on the same healthy cell lines are limited, the

existing evidence suggests a high degree of biocompatibility. For instance, studies have shown

that the YIGSR peptide can even promote the viability and proliferation of certain cell types,

such as human umbilical vein endothelial cell (HUVEC) spheroids. Furthermore, research on

human dermal fibroblasts has demonstrated that the YIGSR peptide can enhance collagen

synthesis without negatively impacting cell proliferation.
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Comparative Cytotoxicity Overview
To provide a clearer perspective on the safety of DSPE-PEG1000-YIGSR, this guide compares

its cytotoxicity profile with that of other commonly used targeting systems. The following table

summarizes available data on the effects of these systems on healthy human cells. It is

important to note that direct comparisons are challenging due to variations in experimental

conditions, cell lines, and conjugate formulations across different studies.

Targeting System Alternative Ligands Healthy Cell Line(s)
Observed
Cytotoxicity

DSPE-PEG1000-

YIGSR
-

Human Dermal

Fibroblasts, HUVECs

No significant impact

on cell proliferation;

increased viability in

some cases.

Folic Acid Conjugates Folic Acid
L929 (murine

fibroblast), HEK-29
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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